N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-5-(2-furyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-5-(furan-2-yl)-1-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C17H14N6O2S2/c1-2-26-17-21-20-16(27-17)18-15(24)13-14(12-9-6-10-25-12)23(22-19-13)11-7-4-3-5-8-11/h3-10H,2H2,1H3,(H,18,20,24)
• InChI Key: NQPZFPQJQFVATR-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)C2=C(N(N=N2)C3=CC=CC=C3)C4=CC=CO4
• Molecular Formula: C17H14N6O2S2
• Molecular Weight: 398.5 g/mol

Description

Synthesis Analysis

The synthesis of related heterocyclic compounds typically involves multistep reactions, starting from basic building blocks such as amino-thiazoles, thioureas, and bromides to yield compounds with significant biological activities. For example, Patel and Patel (2015) reported the synthesis of heterocyclic compounds by reacting 4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol with 2-((4-phenylthiazol-2-yl)carbamoyl)benzoic acid derivatives, showcasing the complexity and versatility of synthetic routes in this chemical space (Patel & Patel, 2015).

Molecular Structure Analysis

Molecular structure analysis of compounds within this family often reveals intricate intermolecular interactions and conformations. For instance, Wawrzycka-Gorczyca and Siwek (2011) determined the crystal structures of similar compounds, highlighting the importance of hydrogen-bonded dimers and various molecular interactions in defining the structural stability and properties of these molecules (Wawrzycka-Gorczyca & Siwek, 2011).

Chemical Reactions and Properties

The chemical reactivity of such compounds often involves interactions with nucleophiles or electrophiles, leading to various substitution, addition, or cyclization reactions. These reactions can significantly alter the biological activity and physical properties of the resulting molecules. For example, the study by Hotsulia and Fedotov (2019) optimized the synthesis and explored the properties of S-derivatives of triazole-thiones, indicating the potential for generating substances with specific biological activities through targeted chemical modifications (Hotsulia & Fedotov, 2019).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystalline structure, are crucial for their application in various fields. Studies like that of Swamy et al. (2006), which characterized 4,6-disubstituted 1,2,4-triazolo-1,3,4-thiadiazole derivatives, provide valuable insights into how structural variations can influence these physical characteristics (Swamy et al., 2006).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with biological molecules, are essential for understanding the potential applications of these compounds. The work by Maliszewska-Guz et al. (2005), which explored the cyclization of thiosemicarbazides to triazole and thiadiazole derivatives and their pharmacological properties, exemplifies the type of research conducted to elucidate these aspects (Maliszewska-Guz et al., 2005).

Mechanism of Action

While the specific mechanism of action for your compound is not available, 1,3,4-thiadiazole derivatives are known to disrupt processes related to DNA replication, which allows them to inhibit the replication of both bacterial and cancer cells.

Safety and Hazards

As for safety and hazards, it’s important to note that compounds in this class can vary widely in their safety profiles. For example, 2-Amino-5-ethyl-1,3,4-thiadiazole has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.